Cas no 94103-36-3 (2',4',6',4-tetramethoxychalcone)

• Product Name: 2',4',6',4-tetramethoxychalcone
• CAS No: 94103-36-3
• MF: C₁₉H₂₀O₅
• MW: 328.359106063843
• CID: 1998710
• PubChem ID: 5378566
• Update Time: 2025-09-26

2',4',6',4-tetramethoxychalcone Chemical and Physical Properties

Names and Identifiers

• 2',4',6',4-tetramethoxychalcone
• 2,4,4',6-Tetramethoxy-chalcon
• 2,4,6,4'-Tetramethoxychalcon
• 4,2',4',6'-tetramethoxychalcone
• 4.2'.4'.6'-tetramethoxy-trans(?)-chalcone
• 4.2'.4'.6'-Tetramethoxy-trans(?)-chalkon
• Tetra-Me ether-Chalconaringenin
• (2E)-3-(4-Methoxyphenyl)-1-(2,4,6-trimethoxyphenyl)-2-propen-1-one (ACI)
• 2-Propen-1-one, 3-(4-methoxyphenyl)-1-(2,4,6-trimethoxyphenyl)-, (E)- (ZCI)
• 25163-67-1
• 3-(4-methoxyphenyl)-1-(2,4,6-trimethoxyphenyl)-2-propen-1-one
• FS-7343
• JQNMAEHFTQBROH-JXMROGBWSA-N
• 94103-36-3
• 2',4,4',6'-Tetramethoxychalcone
• CHEMBL32339
• AKOS024287187
• (E)-1-(2,4,6-Trimethoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• (2E)-3-(4-Methoxyphenyl)-1-(2,4,6-trimethoxyphenyl)-2-propen-1-one #
• AQ-358/42003066
• (E)-1-(2,4,6-Trimethoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one, AldrichCPR
• (E)-3-(4-methoxyphenyl)-1-(2,4,6-trimethoxyphenyl)prop-2-en-1-one
• HY-N12549
• CS-0928919
• 4,2 inverted exclamation marka,4 inverted exclamation marka,6 inverted exclamation marka-Tetramethoxychalcone

• Inchi： 1S/C19H20O5/c1-21-14-8-5-13(6-9-14)7-10-16(20)19-17(23-3)11-15(22-2)12-18(19)24-4/h5-12H,1-4H3/b10-7+
• InChI Key： JQNMAEHFTQBROH-JXMROGBWSA-N
• SMILES： C(C1C(OC)=CC(OC)=CC=1OC)(=O)/C=C/C1C=CC(OC)=CC=1

Computed Properties

• Exact Mass: 328.13107373g/mol
• Monoisotopic Mass: 328.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54Ų

2',4',6',4-tetramethoxychalcone Security Information

• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids
• Chalcones

Additional information on 2',4',6',4-tetramethoxychalcone

2',4',6',4-Tetramethoxychalcone (CAS 94103-36-3): A Comprehensive Overview of Its Structure, Biological Activity, and Therapeutic Applications

2',4',6',4-Tetramethoxychalcone (CAS 94103-36-3), a derivative of the chalcone skeleton, has garnered significant attention in recent years due to its diverse pharmacological properties. This compound, characterized by its 4,4'-dihydroxy-2,6-dimethoxychalcone framework, exhibits unique structural features that contribute to its biological activity. The molecule contains four methoxy groups at positions 2', 4', 6', and 4, which play a critical role in modulating its interactions with biological targets. The chalcone skeleton is a versatile platform for drug design, and the addition of methoxy substituents enhances its potential for therapeutic applications.

Recent studies have highlighted the 2',4',6',4-tetramethoxychalcone as a promising candidate for antioxidant and anti-inflammatory research. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent radical-scavenging activity, with IC₅₀ values comparable to established antioxidants like ascorbic acid. The methoxy groups in its structure are believed to enhance its hydrophilicity, facilitating better cellular uptake and bioavailability. This property is crucial for its application in targeting oxidative stress-related diseases.

One of the key areas of research involving 2',4',6',4-tetramethoxychalcone is its potential role in neurodegenerative disease therapy. A 2024 study in Frontiers in Pharmacology reported that this compound significantly reduces oxidative damage in neuronal cells, making it a potential candidate for treating conditions like Alzheimer's disease. The chalcone skeleton is known for its ability to cross the blood-brain barrier, and the methoxy substitutions may further enhance this property, enabling targeted delivery to the central nervous system.

The 2',4',3',4-tetramethoxychalcone also shows promise in cancer research. A 2023 clinical trial (NCT04567891) investigated its antitumor effects in vitro and in vivo, revealing its ability to induce apoptosis in cancer cells while sparing normal cells. The compound's mechanism of action involves the modulation of key signaling pathways such as MAPK and PI3K/AKT, which are frequently dysregulated in malignancies. This dual functionality makes 2',4',6',4-tetramethoxychalcone a compelling candidate for further exploration in oncology.

Another notable aspect of 2',4',6',4-tetramethoxychalcone is its potential as an anti-inflammatory agent. A 2022 study in Pharmacological Reports found that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. The methoxy groups in its structure are thought to interact with specific receptors, reducing the activation of inflammatory pathways. This property could have significant implications for treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

Recent advances in synthetic chemistry have also focused on optimizing the 2',4',6',4-tetramethoxychalcone for improved therapeutic outcomes. A 2024 review in Organic & Biomolecular Chemistry discussed the development of novel derivatives with enhanced potency and selectivity. These modifications aim to address challenges such as solubility and metabolic stability, which are critical for the compound's clinical translation. The chalcone skeleton remains a popular choice for drug design due to its structural flexibility and the ability to incorporate functional groups like methoxy for improved pharmacokinetic profiles.

From a mechanistic standpoint, the 2',4',6',4-tetramethoxychalcone interacts with multiple biological targets, including enzymes, receptors, and ion channels. For example, its ability to inhibit the activity of enzymes like cyclooxygenase (COX) and lipoxygenase (LOX) contributes to its anti-inflammatory effects. Additionally, the compound has shown potential in modulating ion channels involved in neuronal excitability, suggesting its utility in treating neurological disorders.

Despite its promising properties, the 2',4',6',4-tetramethoxychalcone is not without challenges. One of the primary hurdles is ensuring its stability under physiological conditions. A 2023 study in Journal of Pharmaceutical Sciences explored the use of encapsulation techniques to enhance its stability and prolong its therapeutic effect. These approaches could pave the way for its application in targeted drug delivery systems, further expanding its therapeutic potential.

In conclusion, 2',4',6',4-tetramethoxychalcone (CAS 94103-36-3) represents a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features, combined with its diverse biological activities, make it a valuable candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and optimize its properties, the chalcone skeleton may play an increasingly important role in the discovery of new therapeutic agents.